![molecular formula C16H13N5O2S B4195004 2-(1H-benzimidazol-2-ylthio)-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide](/img/structure/B4195004.png)
2-(1H-benzimidazol-2-ylthio)-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide
Description
Synthesis Analysis
The synthesis of benzimidazole derivatives, including compounds similar to 2-(1H-Benzimidazol-2-ylthio)-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide, involves several key steps starting from basic benzimidazole or its derivatives. Krzysztof Z Łączkowski (2013) described the asymmetric synthesis of novel benzimidazole derivatives, highlighting the typical approach involving the reaction of amines with 2-chloroacetyl chloride followed by thiobenzimidazole to yield the corresponding products with high efficiency (Łączkowski, 2013).
Molecular Structure Analysis
The structure of benzimidazole derivatives is characterized by the presence of a benzimidazole ring, which can be further modified to achieve various derivatives. The molecular structure analysis often involves spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and mass spectrometry. For instance, Turan-Zitouni et al. (2007) synthesized benzimidazole derivatives and characterized their structure using 1H NMR and FAB+ mass spectrometry, providing insights into the typical structural features of these compounds (Turan-Zitouni et al., 2007).
Chemical Reactions and Properties
Benzimidazole derivatives undergo various chemical reactions that lead to the formation of new compounds with potential biological activities. These reactions include nucleophilic substitutions, condensation reactions, and the formation of amide bonds, as detailed in the synthesis methods. The chemical properties of these derivatives are influenced by the substituents on the benzimidazole ring, which can affect their reactivity and interaction with biological targets.
Physical Properties Analysis
The physical properties of benzimidazole derivatives, including solubility, melting point, and crystalline structure, are crucial for their practical applications. The determination of acidity constants (pKa) through UV spectroscopic studies, as conducted by Duran and Canbaz (2013), is an example of analyzing the physical properties of these compounds. Such properties are essential for understanding the compound's behavior in different environments (Duran & Canbaz, 2013).
properties
IUPAC Name |
2-(1H-benzimidazol-2-ylsulfanyl)-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N5O2S/c22-14(8-24-16-20-10-3-1-2-4-11(10)21-16)17-9-5-6-12-13(7-9)19-15(23)18-12/h1-7H,8H2,(H,17,22)(H,20,21)(H2,18,19,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPQXRKAXOLASQO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)SCC(=O)NC3=CC4=C(C=C3)NC(=O)N4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N5O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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